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Compound of Interest

Compound Name: 2,4,5-Trinitrophenol

Cat. No.: B12656829

CAS Number: 610-26-4 IUPAC Name: 2,4,5-Trinitrophenol

This technical guide serves as a resource for researchers, scientists, and drug development
professionals, providing available data on 2,4,5-Trinitrophenol. It is important to note that
publicly available information on this specific isomer is limited. The majority of research in this
area has focused on its structural isomer, 2,4,6-Trinitrophenol (picric acid).

Physicochemical Properties

Quantitative data for 2,4,5-Trinitrophenol is sparse in the literature. The following table
summarizes the available computed data for this compound.[1] For comparison, the
experimental data for the well-studied isomer 2,4,6-Trinitrophenol is also included.
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Property 2,4,5-Trinitrophenol 2,4,6-T!'initrophenol
(Computed) (Experimental)

Molecular Formula CeH3N307 CeH3N307

Molecular Weight 229.10 g/mol 229.10 g/mol

Melting Point 96 °C[2] 121.8°C

Boiling Point Decomposes Explodes > 300 °C

Density Not Available 1.763 g/cm3

Appearance Not Available Yellow Crystalline Solid

Solubility in Water Not Available 1.40 g/100 mL

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of 2,4,5-Trinitrophenol are not readily
available in the surveyed scientific literature. The synthesis of trinitrophenols, such as the well-
documented 2,4,6-Trinitrophenol, typically involves the nitration of phenol or dinitrophenols
using a mixture of concentrated nitric acid and sulfuric acid.[3][4] However, the specific reaction
conditions and purification methods to selectively synthesize the 2,4,5-isomer are not
described in the available resources.

Biological Activity and Toxicological Data

There is a significant lack of specific data regarding the biological activity, signaling pathways,
and toxicology of 2,4,5-Trinitrophenol. Research on the biological effects of nitrophenols has
predominantly focused on 2,4-Dinitrophenol and 2,4,6-Trinitrophenol. These compounds are
known to be toxic and can uncouple oxidative phosphorylation.[5][6][7][8] Given the structural
similarities, it is plausible that 2,4,5-Trinitrophenol may exhibit similar toxicological properties,
but specific studies are required for confirmation.

Analytical Methods

Specific analytical methods for the detection and quantification of 2,4,5-Trinitrophenol are not
detailed in the available literature. However, general methods for the analysis of nitrophenols,
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such as high-performance liquid chromatography (HPLC) and gas chromatography-mass
spectrometry (GC-MS), would likely be applicable.[9]

Logical Relationship Diagram

Due to the absence of specific information on the synthesis or biological pathways of 2,4,5-
Trinitrophenol, a detailed workflow or signaling pathway diagram cannot be constructed.
However, a conceptual diagram illustrating the general synthesis route for trinitrophenols is
provided below for contextual understanding.

General Synthesis Pathway for Trinitrophenols

Nitrating Agent

R (e.g., HNO3/H>S0%)

Trinitrophenol Isomers
(e.g., 2,4,5-Trinitrophenol)

Click to download full resolution via product page
Caption: General synthesis route for trinitrophenols.

In conclusion, while the basic chemical identity of 2,4,5-Trinitrophenol is established, there is
a notable scarcity of in-depth technical data in the public domain. Researchers and
professionals interested in this specific isomer should be aware of this information gap and may
need to conduct foundational research to characterize its properties, synthesis, and biological
effects. The information available for its isomer, 2,4,6-Trinitrophenol, may serve as a
preliminary reference point, but it is not a substitute for specific experimental data on 2,4,5-
Trinitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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